BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical and
Chemical Properties of Aclonifen

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aclonifen

Cat. No.: B195272

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aclonifen is a diphenyl ether herbicide that has been utilized in agriculture since the 1980s for
the pre-emergence control of a variety of grass and broad-leaved weeds.[1] Initially, its mode of
action was thought to involve the inhibition of protoporphyrinogen oxidase (PPO) and
interference with carotenoid biosynthesis.[1] However, more recent research has revealed a
novel mode of action, identifying solanesyl diphosphate synthase (SPS) as its primary target,
which also leads to the characteristic bleaching of foliage.[1] This technical guide provides a
comprehensive overview of the physical and chemical properties of Aclonifen, detailed
experimental protocols for their determination, and visualizations of key biological and
experimental pathways.

Physical and Chemical Properties

The physical and chemical properties of Aclonifen are summarized in the tables below,
providing a consolidated resource for researchers.

Table 1: General and Physicochemical Properties of
Aclonifen
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Property Value Reference(s)

2-chloro-6-nitro-3-
IUPAC Name . [1]
phenoxyaniline

CAS Number 74070-46-5 [1]
Molecular Formula C12HoCIN203 [1]
Molar Mass 264.67 g/mol [1]
Physical State Yellow powder or crystals [2]
Melting Point 81.2 °C (178.2 °F; 354.3 K) [1]
Density 1.46 g/cm3 [1]
Vapor Pressure 1.6 x10>Paat 20 °C [3]
Water Solubility 1.4 mg/L at 20 °C [1]
Log P (Octanol-Water Partition

Coefficient) 437 s
pKa (Acidity Constant) -3.15 [1]

Table 2: Solubility of Aclonifen in Organic Solvents at

20°C
Solvent Solubility Reference(s)
Acetone >730 g/L [2]
Dichloromethane >800 g/L [2]
Ethyl Acetate >600 g/L [2]
Acetonitrile 482 g/L [2]
Toluene 442 g/L [2]
Methanol 49.2 g/L [2]
n-Hexane 4.8 g/L [2]
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Table 3: Stabilitv of Aclonif

Condition Stability/Half-life (DTso) Reference(s)
Hydrolysis StableatpH 5,7, and 9 [3]
Aqueous Photolysis DTso = 197 days [4]
Soil (Field) DTso = 80.4 days [4]
Water/Sediment System DTso = 14.5 days [4]
Thermal Stability Stable for 2 weeks at 54°C [2]

Expected to be stable for at
Storage Stability least 2 years under normal [2]

conditions

Experimental Protocols

The following are detailed methodologies for determining the key physical and chemical
properties of Aclonifen, based on internationally recognized OECD guidelines.

Determination of Melting Point (OECD Guideline 102)

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state at atmospheric pressure. This method describes the capillary tube method.

Apparatus:

e Capillary tubes (one end sealed)

» Melting point apparatus with a heated block or bath
o Calibrated thermometer or temperature sensor
Procedure:

o Sample Preparation: A small amount of finely powdered, dry Aclonifen is introduced into a
capillary tube to a height of 2-4 mm.
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o Apparatus Setup: The capillary tube is placed in the melting point apparatus.

e Heating: The apparatus is heated at a steady rate. As the temperature approaches the
expected melting point, the rate of heating is reduced to approximately 1°C per minute.

o Observation: The temperature at which the first signs of melting are observed and the
temperature at which the last solid particle disappears are recorded. The melting range is
reported.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)

Principle: This method determines the saturation mass concentration of a substance in water at
a given temperature. The flask method is suitable for substances with a solubility greater than
10—2g/L.

Apparatus:

Constant temperature water bath

Glass flasks with stoppers

Analytical balance

Centrifuge or filtration apparatus

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

o Equilibration: An excess amount of Aclonifen is added to a flask containing purified water.

e Shaking: The flask is tightly stoppered and agitated in a constant temperature bath (e.g.,
20°C) until equilibrium is reached. A preliminary test can determine the necessary
equilibration time.

o Phase Separation: The mixture is centrifuged or filtered to separate the solid phase from the
agueous solution.
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e Quantification: The concentration of Aclonifen in the clear agueous phase is determined
using a suitable analytical method, such as High-Performance Liquid Chromatography with
UV detection.

o Replicates: The experiment is performed in triplicate.

Determination of Vapor Pressure (OECD Guideline 104 -
Gas Saturation Method)

Principle: A stream of an inert gas is passed over the substance at a rate slow enough to
ensure saturation. The amount of substance transported by the gas is determined, and the
vapor pressure is calculated.

Apparatus:

Saturation column containing the test substance on an inert support

Constant temperature bath

Inert gas supply with flow control

Trapping system (e.g., sorbent tubes)

Analytical instrument for quantification (e.g., GC-MS)

Procedure:

o Sample Preparation: Aclonifen is coated onto an inert support material and packed into the
saturation column.

o Saturation: A controlled flow of an inert gas (e.g., nitrogen) is passed through the column at a
known temperature and flow rate.

e Trapping: The gas stream exiting the column is passed through a trapping system to collect
the vaporized Aclonifen.

e Quantification: The amount of Aclonifen collected in the trap is quantified using a sensitive
analytical technique like Gas Chromatography-Mass Spectrometry.
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o Calculation: The vapor pressure is calculated from the amount of substance transported, the
volume of gas passed, and the temperature.

Determination of n-Octanol/Water Partition Coefficient
(Log P) (OECD Guideline 107 - Shake Flask Method)

Principle: The partition coefficient (P) is the ratio of the equilibrium concentrations of a
substance in a two-phase system of n-octanol and water. Log P is a measure of a substance's
lipophilicity.

Apparatus:

Glass vessels with stoppers

Mechanical shaker

Centrifuge

Analytical instruments for quantification (e.g., HPLC-UV)

Procedure:

Preparation of Phases: n-Octanol and water are mutually saturated before the experiment.

o Partitioning: A small amount of Aclonifen is dissolved in either n-octanol or water. The two
phases are then combined in a vessel in a defined volume ratio.

o Equilibration: The vessel is shaken at a constant temperature until equilibrium is reached.
e Phase Separation: The two phases are separated by centrifugation.

¢ Quantification: The concentration of Aclonifen in both the n-octanol and water phases is
determined by a suitable analytical method.

o Calculation: The patrtition coefficient (P) is calculated as the ratio of the concentration in the
n-octanol phase to the concentration in the water phase. Log P is the base-10 logarithm of P.
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Mandatory Visualizations
Signaling and Metabolic Pathways

The herbicidal activity of Aclonifen is attributed to its inhibition of solanesyl diphosphate
synthase (SPS), a key enzyme in the biosynthesis of plastoquinone and ubiquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195272#physical-and-chemical-properties-of-
aclonifen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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